Cas no 36816-11-2 (Arachidonyl-L-carnitine)

Arachidonyl-L-carnitine structure

Arachidonyl-L-carnitine structure

Product Name:Arachidonyl-L-carnitine

CAS No:36816-11-2

Molecular Formula:C₂₇H₄₅NO₄

Molecular Weight:447.650508642197

CID:5228401

Arachidonyl-L-carnitine Properties

Names and Identifiers

- Arachidonyl-L-carnitine
- InChIKey： RBFQHRALHSUPIA-JTPUQHSZSA-N
- Inchi： 1S/C27H45NO4/c1-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22-27(31)32-25(23-26(29)30)24-28(2,3)4/h9-10,12-13,15-16,18-19,25H,5-8,11,14,17,20-24H2,1-4H3/b10-9-,13-12-,16-15-,19-18-/t25-/m1/s1
- SMILES： [C@@H](CC(=O)[O-])(C[N+](C)(C)C)OC(=O)CCC/C=C\C/C=C\C/C=C\C/C=C\CCCCC

Arachidonyl-L-carnitine Pricemore >>

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time	Inquiry
AN HUI ZE SHENG Technology Co., Ltd.	30172-10MG	Arachidonyl-L-carnitine analytical standard	36816-11-2	≥95.0%(LC/MS)	10mg	￥2356.79	2023-09-15
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	30172-10MG	Arachidonyl-L-carnitine	36816-11-2		10mg	¥1849.09	2025-01-10

Arachidonyl-L-carnitine Related Literature

1. The distinct affinity of cyclopentadienylligands towards trivalent uranium over lanthanide ions. Evidence for cooperative ligation and back-bonding in the actinide complexes

Thouraya Mehdoui,Jean-Claude Berthet,Pierre Thuéry,Michel Ephritikhine Dalton Trans., 2005, 1263-1272
2. Rapid quantitative analysis of the acidity of iron ore by the laser-induced breakdown spectroscopy (LIBS) technique coupled with variable importance measures-random forests (VIM-RF)†

Ping Wang,Nan Li,Chunhua Yan,Yaozhou Feng,Yu Ding,Tianlong Zhang Anal. Methods, 2019,11, 3419-3428
3. Pressure dependent magnetic, AC susceptibility and electrical properties of Nd7Pd3

Pramod Kumar,Puneet Jain,Rachana Kumar RSC Adv., 2015,5, 58928-58935
4. A cationic water-soluble pillar[5]arene: synthesis and host–guest complexation with long linear acids†

Gui-yuan Wu,Bing-bing Shi,Qi Lin,Hui Li,You-ming Zhang,Hong Yao,Tai-bao Wei RSC Adv., 2015,5, 4958-4963
5. Monolayer InSe photodetector with strong anisotropy and surface-bound excitons†

Siyan Gao,Liang Liu,Bo Wen,Xi Zhang Phys. Chem. Chem. Phys., 2021,23, 6075-6083
6. Aerosol deposition direct sample insertion for ultra-trace elemental analysis by inductively coupled plasma mass spectrometry

J. Anal. At. Spectrom., 1995,10, 829-836
7. Macromolecular nanotheranostics for multimodal anticancer therapy

Gert Storm,Wim E. Hennink,Fabian Kiessling Nanoscale, 2011,3, 4022-4034
8. Recalling our day in the sun: comparing long-term recall of childhood sun exposure with prospectively collected parent-reported data†

Gareth Lingham,Elizabeth Milne,Seyhan Yazar,David A. Mackey,Donna Cross Photochem. Photobiol. Sci., 2020,19, 382-389
9. Conversion of oxiranes and CO2 to organic cyclic carbonates using a recyclable, bifunctional polystyrene-supported organocatalyst†

Christopher J. Whiteoak,Andrea H. Henseler,Carles Ayats Green Chem., 2014,16, 1552-1559
10. Electrochemical ‘bubble swarm’ enhancement of ultrasonic surface cleaning†

P. R. Birkin,D. G. Offin,C. J. B. Vian,T. G. Leighton Phys. Chem. Chem. Phys., 2015,17, 21709-21715

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